3-(2-methylphenyl)-3-[(2,2,2-trifluoroacetyl)amino]propanoic Acid

• IUPAC Name: 3-(2-methylphenyl)-3-[(2,2,2-trifluoroacetyl)amino]propanoic acid
• InChI: InChI=1S/C12H12F3NO3/c1-7-4-2-3-5-8(7)9(6-10(17)18)16-11(19)12(13,14)15/h2-5,9H,6H2,1H3,(H,16,19)(H,17,18)
• InChI Key: ZLCQGUINOMPKMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(CC(=O)O)NC(=O)C(F)(F)F
• Molecular Formula: C12H12F3NO3
• Molecular Weight: 275.22 g/mol
• CAS No.: 117291-10-8

Description

3-(2-methylphenyl)-3-[(2,2,2-trifluoroacetyl)amino]propanoic Acid is a useful research compound. Its molecular formula is C12H12F3NO3 and its molecular weight is 275.227. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Related Compounds: A study by Tchapkanov and Petrov (1998) discusses the synthesis of methyl esters of N-(O, O-diethylphosphonobenzyl)-2-amino-3-aryl-propanoic acid, which are related to the compound . These compounds were synthesized using diethylphosphite and Schiff bases of 2-amino carboxylic acids (Tchapkanov & Petrov, 1998).

Radiochemistry and Imaging

• Automated Synthesis of PET Radiopharmaceutical: Luo et al. (2019) developed an automated process for synthesizing a radiopharmaceutical, [11C]CS1P1, for PET imaging. This process involved a two-step-one-pot procedure and was validated under current Good Manufacturing Practices (cGMP) conditions (Luo et al., 2019).

Microbiological Studies

• Organic Acids in Anaerobic Archaeon: Rimbault et al. (1993) analyzed organic acids, including derivatives of propanoic acid, in cultures of an extremely thermophilic sulfur-dependent anaerobic archaeon. This study contributes to understanding the metabolic pathways in such organisms (Rimbault et al., 1993).

Pharmacological and Medicinal Applications

• Antagonist of Platelet Fibrinogen Receptor: Zhong et al. (1999) describe the synthesis of methyl (S)-3-amino-3-(3-pyridyl)propanoate, a key material in creating RWJ-53308, an orally active antagonist of the platelet fibrinogen receptor. This showcases a potential therapeutic application of related compounds (Zhong et al., 1999).

Environmental and Analytical Chemistry

• Oxidation of Secondary Alcohols: Norcross et al. (1997) studied the oxidation of various alcohols, including 1,1,1-trifluoro-2-propanol, by potassium tetraoxoferrate(VI). This research contributes to understanding the chemical behavior of related compounds in environmental contexts (Norcross et al., 1997).

Enantioseparation and Analytical Methods

• Enantioseparation of Isomeric Acids: Jin et al. (2020) explored the enantioseparation of isomeric 2-(methylphenyl)propanoic acids, which is crucial for understanding the chiral properties of such compounds (Jin et al., 2020).